N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N-[2-(3-methylpyrazol-1-yl)ethyl]-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C13H14N6O/c1-9-4-6-19(17-9)7-5-14-13(20)10-2-3-11-12(8-10)16-18-15-11/h2-4,6,8H,5,7H2,1H3,(H,14,20)(H,15,16,18)
• InChI Key: DSYRIFMVIBYINJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCNC(=O)C2=CC3=NNN=C3C=C2
• Molecular Formula: C13H14N6O
• Molecular Weight: 270.29 g/mol

Description

N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide, also known as BP1, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BP1 is a benzotriazole-based UV filter that has been used in sunscreens and other cosmetic products. However, the focus of

Mechanism of Action

N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide works by absorbing UV radiation and converting it into heat energy, which prevents UV-induced damage to DNA. N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide has also been shown to interact with DNA and inhibit the activity of certain enzymes involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further research. However, studies have also shown that N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide can accumulate in certain tissues and may have potential adverse effects on the environment.

Advantages and Limitations for Lab Experiments

N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide has several advantages for use in scientific research, including its high solubility in water and its ability to penetrate cell membranes. However, N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide also has limitations, including its potential toxicity and its limited stability in certain conditions.

Future Directions

There are several future directions for research on N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide, including the development of new drugs for cancer treatment, the study of the molecular mechanisms of DNA damage and repair, and the investigation of potential adverse effects on the environment. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide and to determine its safety for use in humans and the environment.

Synthesis Methods

N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide can be synthesized through a multi-step process involving the reaction of 3-methyl-1H-pyrazole with 2-bromoethylamine, followed by cyclization with 2-aminobenzoic acid and subsequent acylation with acetyl chloride. The final product is purified through recrystallization.

Scientific Research Applications

N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide has been used in various scientific research applications, including as a fluorescent probe for the detection of DNA damage and as a photosensitizer for photodynamic therapy. N-[2-(3-methyl-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide has also been used in the study of the molecular mechanisms of DNA damage and repair, as well as in the development of new drugs for cancer treatment.